![molecular formula C21H17Cl2N3O2 B2981720 1-(4-chlorophenyl)-1-ethanone O-[6-({[1-(4-chlorophenyl)ethylidene]amino}oxy)-2-pyridinyl]oxime CAS No. 337921-63-8](/img/structure/B2981720.png)
1-(4-chlorophenyl)-1-ethanone O-[6-({[1-(4-chlorophenyl)ethylidene]amino}oxy)-2-pyridinyl]oxime
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Description
1-(4-chlorophenyl)-1-ethanone O-[6-({[1-(4-chlorophenyl)ethylidene]amino}oxy)-2-pyridinyl]oxime is a useful research compound. Its molecular formula is C21H17Cl2N3O2 and its molecular weight is 414.29. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
The compound has been explored for its anticancer potential. In a study by Temple et al. (1982), reactions involving alpha-aminoacetophenone oximes led to the synthesis of 1-deaza-7,8-dihydropteridines, which exhibited potent cytotoxicity against cultured L1210 cells and significant anticancer activity against lymphocytic leukemia P-388 in mice. These biological activities are attributed to the accumulation of cells at mitosis, highlighting the compound's relevance in cancer research (Temple et al., 1982).
Crystal Structure Analysis
The crystal structure of a related compound, (E)-1-(4-chlorophenyl)ethanone O-dehydroabietyloxime, synthesized from dehydroabietic acid, offers insights into its molecular configuration. This study reveals the molecular arrangement and interactions within the crystal, contributing to our understanding of such compounds in structural chemistry (Jian-Qiang Zheng et al., 2014).
Synthesis of 1,2,5-Thiadiazoles
A method for synthesizing 3-aryl-4-halogeno-1,2,5-thiadiazoles using 1-aryl-2,2-dihalogenoethanone oximes as reactants with tetrasulfur tetranitride (S4N4) has been developed. This process yields a variety of thiadiazoles, which are valuable in several chemical applications, demonstrating the versatility of the compound in synthetic chemistry (Yoon et al., 1998).
Catalytic Behavior in Ethylene Reactivity
In research focused on the catalytic behavior of metal complexes towards ethylene reactivity, 1-(6-(quinoxalin-2-yl)pyridin-2-yl)ethanone was synthesized to prepare a series of tridentate ligands. These ligands, in coordination with iron(II) and cobalt(II) dichloride, formed complexes that demonstrated significant catalytic activities in ethylene oligomerization and polymerization. This study underscores the compound's potential in catalysis and material science applications (Sun et al., 2007).
Properties
IUPAC Name |
(E)-1-(4-chlorophenyl)-N-[6-[(E)-1-(4-chlorophenyl)ethylideneamino]oxypyridin-2-yl]oxyethanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17Cl2N3O2/c1-14(16-6-10-18(22)11-7-16)25-27-20-4-3-5-21(24-20)28-26-15(2)17-8-12-19(23)13-9-17/h3-13H,1-2H3/b25-14+,26-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZMOQSUBTCMOLC-LVSXPEEVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOC1=NC(=CC=C1)ON=C(C)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\OC1=NC(=CC=C1)O/N=C(\C)/C2=CC=C(C=C2)Cl)/C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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